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Compound of Interest

Compound Name: Bis(fluorodioctylstannyl)methane

CAS No.: 767355-17-9

Cat. No.: B3153881

Get Quote

Organotin compounds, characterized by the presence of at least one tin-carbon bond, have a

rich history of applications ranging from industrial catalysis and polymer stabilization to

agricultural biocides.[1][2] The biological activity and physicochemical properties of these

compounds are intrinsically linked to the number and nature of the organic substituents

attached to the tin atom.[2][3] The investigation of novel organotin compounds, such as the

hypothetical C33H70F2Sn2, is crucial for the advancement of materials science and medicinal

chemistry. This guide will use C33H70F2Sn2 as a case study to detail the rigorous analytical

workflow required to bring a new molecule from a proposed formula to a fully characterized

entity.

Part 1: Theoretical Physicochemical Profile of
C33H70F2Sn2
A foundational step in the characterization of a new compound is the determination of its

fundamental physicochemical properties. For C33H70F2Sn2, we begin with its molecular

formula and proceed to its theoretical molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3153881#bc-rfq
https://www.orientjchem.org/vol36no5/synthesis-characterization-and-biological-studies-of-some-organotin-compounds-a-review/
https://publisher.uthm.edu.my/ojs/index.php/jsmpm/article/download/13208/5689/60970
https://publisher.uthm.edu.my/ojs/index.php/jsmpm/article/download/13208/5689/60970
https://pmc.ncbi.nlm.nih.gov/articles/PMC2669538/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula and Composition
The molecular formula C33H70F2Sn2 indicates a complex structure containing a significant

hydrocarbon component, two tin atoms, and two fluorine atoms. The high ratio of hydrogen to

carbon suggests the presence of long, saturated alkyl chains.

Molecular Weight Calculation
The molecular weight is a critical parameter for any chemical compound. It is calculated by

summing the atomic weights of all constituent atoms.

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 33 12.011 396.363

Hydrogen (H) 70 1.008 70.560

Fluorine (F) 2 18.998 37.996

Tin (Sn) 2 118.710 237.420

Total 742.339

The calculated molecular weight of C33H70F2Sn2 is 742.339 g/mol . This value will be the

benchmark for experimental verification using mass spectrometry.

Proposed Molecular Structure
Given the molecular formula, a plausible structure for C33H70F2Sn2 is a distannane derivative.

One such hypothetical structure is 1,2-difluoro-1,1,2,2-tetrakis(2-ethylhexyl)distannane. This

structure is consistent with the elemental composition and known bonding patterns of organotin

compounds.

Caption: A proposed general structure for a distannane derivative with the formula

C33H70F2Sn2.

Part 2: Synthesis of Organotin Compounds
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The synthesis of organotin compounds can be achieved through various established methods.

[4] The choice of method depends on the desired structure and the nature of the organic

substituents.

Common Synthetic Routes
Grignard Reaction: This is a classic method involving the reaction of a Grignard reagent with

a tin halide.[4]

Wurtz-type Coupling: This involves the reaction of an alkyl sodium compound with a tin

halide.[4]

Redistribution Reactions: These reactions are used to exchange organic and halide

substituents on the tin center.[4][5]

A hypothetical synthesis for our target molecule could involve the reaction of a suitable

Grignard reagent with a diorganotin dihalide, followed by a halogen exchange reaction to

introduce the fluorine atoms.

Part 3: Analytical Workflow for Structural
Elucidation and Molecular Weight Determination
A multi-technique approach is essential for the unambiguous characterization of a novel

organotin compound. The primary techniques employed are Mass Spectrometry (MS) for

molecular weight determination and Nuclear Magnetic Resonance (NMR) spectroscopy for

structural elucidation.
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Caption: A generalized workflow for the synthesis and characterization of a novel organotin

compound.

Mass Spectrometry (MS)
Mass spectrometry is the cornerstone for determining the molecular weight of a compound. For

organotin compounds, techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser

Desorption/Ionization (MALDI) are often employed.[6][7] Gas Chromatography-Mass

Spectrometry (GC-MS) can also be used, though it may require derivatization of the analyte.[8]

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: Dissolve a small amount of the purified compound in a suitable solvent

(e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-

of-Flight (TOF) analyzer, coupled to an appropriate ionization source (e.g., ESI).

Data Acquisition: Infuse the sample solution directly into the mass spectrometer or inject it

via a liquid chromatography system. Acquire the mass spectrum in positive ion mode.

Data Analysis: Look for the molecular ion peak ([M]+ or [M+H]+). The high-resolution

capability will provide a highly accurate mass measurement, which can be used to confirm
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the elemental composition. The isotopic pattern of tin, with its multiple stable isotopes,

provides a characteristic signature that aids in the identification of tin-containing compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the detailed molecular structure of

organotin compounds.[9][10] Several nuclei can be probed to piece together the structural

puzzle.

¹H NMR: Provides information about the number, connectivity, and chemical environment of

hydrogen atoms in the organic ligands.

¹³C NMR: Reveals the carbon skeleton of the organic substituents.

¹⁹F NMR: If fluorine is present, this technique is highly sensitive and provides information

about the environment of the fluorine atoms.

¹¹⁹Sn NMR: This is a direct probe of the tin center and is highly sensitive to the coordination

number and the nature of the substituents on the tin atom.[9][10][11]

Experimental Protocol: Multinuclear NMR Analysis

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable

deuterated solvent (e.g., CDCl₃, C₆D₆) in an NMR tube.

¹H and ¹³C NMR: Acquire standard one-dimensional ¹H and ¹³C{¹H} spectra. The chemical

shifts, coupling constants, and integration of the signals will provide detailed information

about the alkyl chains.

¹⁹F NMR: Acquire a one-dimensional ¹⁹F spectrum. The chemical shift will be indicative of

the F-Sn bond.

¹¹⁹Sn NMR: Acquire a one-dimensional ¹¹⁹Sn spectrum. The chemical shift is highly

diagnostic of the coordination environment of the tin atom.[9][10] For a four-coordinate tin in

a distannane, a specific range of chemical shifts would be expected.

2D NMR: If the one-dimensional spectra are complex, two-dimensional NMR experiments

such as COSY (¹H-¹H), HSQC (¹H-¹³C), and HMBC (¹H-¹³C) can be used to establish the
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connectivity between different atoms in the molecule.

Part 4: Data Interpretation and Structural
Confirmation
The data from MS and NMR must be integrated to build a complete and validated picture of the

C33H70F2Sn2 molecule.

MS Data: The accurate mass from HRMS should match the calculated molecular weight of

742.339 g/mol within a few parts per million (ppm). The isotopic pattern should match the

theoretical pattern for a molecule containing two tin atoms.

NMR Data: The ¹H and ¹³C NMR spectra should be consistent with the proposed alkyl chain

structure. The ¹¹⁹Sn NMR will confirm the coordination environment of the tin atoms. The

presence of tin-fluorine coupling in the ¹⁹F and ¹¹⁹Sn spectra would provide strong evidence

for the direct Sn-F bond.

By combining these pieces of evidence, the proposed structure can be confirmed or revised.

Conclusion
The characterization of a novel organotin compound like C33H70F2Sn2 is a meticulous

process that relies on a synergistic combination of synthetic chemistry and advanced analytical

techniques. This guide has outlined the fundamental principles and experimental protocols

necessary to determine the molecular weight and elucidate the structure of such a molecule.

The application of high-resolution mass spectrometry and multinuclear NMR spectroscopy

provides the robust and detailed data required to move from a simple molecular formula to a

fully characterized chemical entity, paving the way for its potential application in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.orientjchem.org/vol36no5/synthesis-characterization-and-biological-studies-of-some-organotin-compounds-a-review/
https://www.orientjchem.org/vol36no5/synthesis-characterization-and-biological-studies-of-some-organotin-compounds-a-review/
https://publisher.uthm.edu.my/ojs/index.php/jsmpm/article/download/13208/5689/60970
https://pmc.ncbi.nlm.nih.gov/articles/PMC2669538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2669538/
https://en.wikipedia.org/wiki/Organotin_chemistry
https://www.gelest.com/wp-content/uploads/13Tin.pdf
https://pubs.rsc.org/en/content/articlelanding/2020/mt/d0mt00171f/unauth
https://pubs.rsc.org/en/content/articlelanding/2020/mt/d0mt00171f/unauth
https://pubmed.ncbi.nlm.nih.gov/32930317/
https://pubmed.ncbi.nlm.nih.gov/32930317/
https://www.agilent.com/Library/applications/5991-4434EN.pdf
https://www.researchgate.net/publication/355025310_119Sn_NMR_spectral_data_of_organotinIV_complexes_-_A_review
https://colab.ws/articles/10.1016%2Fj.matpr.2021.09.232
https://imserc.northwestern.edu/guide/eNMR/chem/Sn.html
https://www.benchchem.com/product/b3153881/docs#introduction-the-landscape-of-organotin-chemistry
https://www.benchchem.com/product/b3153881/docs#introduction-the-landscape-of-organotin-chemistry
https://www.benchchem.com/product/b3153881/docs#introduction-the-landscape-of-organotin-chemistry
https://www.benchchem.com/product/b3153881/docs#introduction-the-landscape-of-organotin-chemistry
https://www.benchchem.com/product/b3153881?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

